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Compound of Interest

Compound Name: D-106669

Cat. No.: B1612542

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of
stock solutions of D-106669, a potent and selective PI3Ka inhibitor. Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information

D-106669 is a selective inhibitor of the p110a isoform of phosphoinositide 3-kinase (PI3Ka).[1]
[2][3] It is a valuable tool for studying the PI3K/Akt/mTOR signaling pathway, which is
frequently dysregulated in cancer.[2][4]

Chemical and Physical Properties of D-106669
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Property Value Reference
Synonyms Compound 150 [1][5]

CAS Number 938444-93-0 [5][6][7]
Molecular Formula C17H18N60O 516171181
Molecular Weight 322.36 g/mol [5161[8]
Purity >98% [6]
Appearance Crystalline solid [8]

IC50 129 nM for PI3Ka [1][5]

Experimental Protocols

Required Materials
e D-106669 powder

Dimethyl sulfoxide (DMSO), anhydrous (ACS grade or higher)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filter-equipped pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation of a 10 mM D-106669 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of D-106669 in DMSO. The
concentration of the stock solution can be adjusted based on experimental needs.

Calculation:
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To prepare a 10 mM stock solution, the required mass of D-106669 is calculated using the
following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 322.36 g/mol = 3.22 mg

Procedure:

o Equilibration: Allow the vial of D-106669 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of D-106669 powder (e.g., 3.22 mg for 1 mL of a 10 mM solution)
and transfer it to the tube.

e Solubilization: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the D-106669 powder.

e Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (25-37°C) can be used to aid dissolution if
necessary. Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.

Storage of D-106669 Stock Solutions

Proper storage is critical to maintain the stability and activity of D-106669.
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Storage ]

Form Duration Reference
Temperature

Powder -20°C Up to 2 years [5]

DMSO Stock Solution -20°C Up to 24 months [5]

DMSO Stock Solution -80°C Up to 6 months [5]

DMSO Stock Solution  4°C Up to 2 weeks [5]

Note: For long-term storage, -80°C is recommended. Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions

Working solutions are typically prepared by diluting the DMSO stock solution into an aqueous
buffer or cell culture medium.

Important Considerations:

e Aqueous Solubility: D-106669 is sparingly soluble in aqueous solutions. Direct dilution of the
DMSO stock into aqueous buffers may lead to precipitation.

e Final DMSO Concentration: The final concentration of DMSO in the working solution should
be kept as low as possible to avoid solvent-induced cellular toxicity. For most cell-based
assays, the final DMSO concentration should not exceed 0.5%.

o Stepwise Dilution: To minimize precipitation, it is recommended to perform serial dilutions of
the stock solution in the desired aqueous buffer or medium.

General Protocol for Dilution:

o Calculate the volume of the DMSO stock solution required to achieve the desired final
concentration in your experimental volume.

e Prepare an intermediate dilution of the stock solution in your aqueous buffer or medium if a
large dilution factor is required.
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e Add the calculated volume of the stock or intermediate solution to the final volume of your
agueous buffer or medium.

e Mix gently but thoroughly.

e If precipitation is observed, consider using a co-solvent such as PEG400 or Tween 80. The
optimal co-solvent and its concentration must be determined empirically for your specific
application.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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106669 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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